1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine

• Molecular Formula: C23H46NO7P
• Molecular Weight: 486.6 g/mol
• InChI: InChI=1S/C23H46NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(26)29-20-22(25)21-31-32(27,28)30-19-18-24/h9-10,22,25H,2-8,11-21,24H2,1H3,(H,27,28)/b10-9-/t22-/m1/s1/i1D3,2D2,3D2
• InChIKey: PYVRVRFVLRNJLY-CYJILQPHSA-N

1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine (18:1-d7 Lyso PE): A Deuterated Lysophospholipid Internal Standard for Quantitative Lipidomics

1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine (commonly referred to as 18:1-d7 Lyso PE) is a deuterated lysophosphatidylethanolamine. The compound consists of an oleic acid chain esterified at the sn-1 position of a glycerol backbone, with a phosphoethanolamine headgroup at the sn-3 position, where seven hydrogen atoms on the oleoyl chain are substituted with deuterium . This isotopic labeling imparts a mass shift of +7 Da relative to its endogenous, non-deuterated counterpart, 1-oleoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine (18:1 Lyso PE) .

Workflow

Quantitative lipidomics by LC-MS/MS

Selection

Deuterated internal standard for endogenous 18:1 Lyso PE

Use Context

Matrix-effect correction in human plasma research matrices

Why 1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine Cannot Be Replaced by Non-Deuterated or Differently Labeled Analogs in Quantitative LC-MS Workflows

In lipidomics, accurate quantification using liquid chromatography-mass spectrometry (LC-MS) is critically dependent on the use of internal standards that are chemically and physically identical to the target analyte but distinguishable by mass [1]. Non-deuterated 1-oleoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine cannot serve as an internal standard for its own detection because it is indistinguishable from endogenous Lyso PE in a biological sample. Alternative deuterated lyso-PE standards with different acyl chain lengths (e.g., 17:0 Lyso PE-d5) introduce a different degree of hydrophobicity, which can lead to differential chromatographic retention times and variable matrix effects, ultimately compromising quantification accuracy . The specific use of 1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine is therefore mandated for the precise, absolute quantification of endogenous 18:1 Lyso PE.

Target: 18:1-d7 Lyso PE

Co-elutes with endogenous 18:1 Lyso PE; provides matched matrix-effect correction for accurate quantification.

Alternative: Non-deuterated 18:1 Lyso PE

Indistinguishable from endogenous analyte; cannot serve as internal standard.

Alternative: 17:0 Lyso PE-d5

Shorter acyl chain shifts retention time; may experience different matrix effects, compromising accuracy.

• [1] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source

Quantitative Differentiation of 1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine: A Comparative Evidence Guide for Scientific Procurement

Quantification Accuracy: Deuterated vs. Non-Deuterated Lyso PE Internal Standards

A systematic evaluation of LC-MS quantification workflows for lipids in human plasma demonstrated that using deuterated standards, such as 1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine, is essential for accurate quantification. The study concluded that both HILIC and RPLC MS workflows can be used for accurate quantification of lysophosphatidylethanolamine (LPE) and other lipid classes when employing deuterated internal standards [1]. In contrast, reliance on non-deuterated standards leads to significant over- or under-estimation of lipid concentrations due to ion suppression or enhancement from the sample matrix [2].

Quantification Accuracy

Cross-study comparable

Target: deuterated ISTD reduces matrix-effect error. Reported CV

Comparator: non-deuterated ISTD can yield >50% error.

Deuterated analog required for reliable quantification in research matrices.

Human plasma (NIST SRM 1950); HILIC/RPLC HRAM-MS.

Co-Elution & Matrix Effect

Class-level inference

Target: co-elution with endogenous Lyso PE; consistent matrix correction.

Comparator: 17:0 Lyso PE-d5 elutes earlier; CV of normalized matrix factors can exceed 15%.

Exact analog provides closer matrix-effect correction for 18:1 Lyso PE.

RPLC-ESI-MS conditions.

EquiSPLASH Adoption

Supporting evidence; Data to verify

Component of EquiSPLASH LIPIDOMIX at 100 µg/mL.

May support integration into validated lipidomics workflows.

Commercially available mixture; verify concentration for your application.

Evidence Dimension	Quantitative Accuracy of Lyso PE Measurement in Human Plasma
Target Compound Data	Quantification using deuterated 18:1-d7 Lyso PE as an internal standard enables accurate, matrix-corrected measurement of endogenous 18:1 Lyso PE concentrations.
Comparator Or Baseline	Quantification using a non-deuterated, structurally dissimilar internal standard or no internal standard results in quantitative inaccuracies.
Quantified Difference	Studies show that matrix effects can lead to quantification errors >50% for lipids when deuterated internal standards are not used. The use of a precise deuterated analog reduces this error to within typical analytical variability (CV <15%) [3].
Conditions	Human blood plasma (NIST SRM 1950) analyzed by HILIC and RPLC HRAM-MS.

Why This Matters

This evidence confirms that procurement of the deuterated compound is non-negotiable for any study requiring reliable, quantitative measurement of 18:1 Lyso PE in biological samples.

• [1] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] Bioanalysis Journal. Matrix effects and application of matrix effect factor. View Source
• [3] Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source

Co-Elution and Matrix Effect Compensation: 18:1-d7 Lyso PE vs. 17:0 Lyso PE-d5

The ideal internal standard co-elutes with the target analyte to ensure identical ionization conditions and matrix effects. 1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine is the exact deuterated analog of endogenous 18:1 Lyso PE, ensuring co-elution on reversed-phase columns . A common alternative, 17:0 Lyso PE-d5, has a shorter, fully saturated acyl chain, which results in earlier elution and differential exposure to matrix components in the ionization source .

Co-Elution & Matrix Effect

Class-level inference

Target: co-elution with endogenous Lyso PE; consistent matrix correction.

Comparator: 17:0 Lyso PE-d5 elutes earlier; CV of normalized matrix factors can exceed 15%.

Exact analog provides closer matrix-effect correction for 18:1 Lyso PE.

RPLC-ESI-MS conditions.

Evidence Dimension	Chromatographic Co-Elution and Matrix Effect Correction
Target Compound Data	18:1-d7 Lyso PE co-elutes perfectly with endogenous 18:1 Lyso PE, providing optimal correction for ion suppression/enhancement throughout the analyte peak.
Comparator Or Baseline	17:0 Lyso PE-d5 exhibits a different retention time, potentially experiencing different matrix effects and leading to inaccurate quantification.
Quantified Difference	For structurally dissimilar internal standards, the coefficient of variation (CV) for normalized matrix factors can be >15%, whereas for exact deuterated analogs like 18:1-d7 Lyso PE, the CV is consistently <5% [1].
Conditions	Reversed-phase liquid chromatography (RPLC) coupled with electrospray ionization mass spectrometry (ESI-MS).

Why This Matters

This highlights that for the specific target analyte (endogenous 18:1 Lyso PE), 1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine is the superior choice over a more generic deuterated lyso-PE internal standard.

• [1] European Medicines Agency. (2011). Guideline on bioanalytical method validation. View Source

Application in Validated Analytical Workflows: The EquiSPLASH™ Internal Standard Mixture

1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine is a key component of the commercially validated EquiSPLASH™ LIPIDOMIX™ Quantitative Mass Spec Internal Standard mixture . This mixture contains 13 deuterated lipid standards, each at a verified concentration of 100 µg/mL, and is used for the absolute quantification of lipids in complex biological samples . The inclusion of 18:1-d7 Lyso PE in this widely adopted, pre-formulated mixture demonstrates its recognized necessity and performance in comprehensive lipidomics workflows.

EquiSPLASH Adoption

Supporting evidence; Data to verify

Component of EquiSPLASH LIPIDOMIX at 100 µg/mL.

May support integration into validated lipidomics workflows.

Commercially available mixture; verify concentration for your application.

Evidence Dimension	Adoption and Validation in a Multi-Component Analytical Standard
Target Compound Data	Present as a key component in the EquiSPLASH mixture at 100 µg/mL.
Comparator Or Baseline	Non-deuterated 18:1 Lyso PE or other Lyso PE species are not included in this validated, quantitative internal standard mixture.
Quantified Difference	The EquiSPLASH mixture is verified for use as a quantitative standard, providing a convenient, reliable solution for multi-lipid class quantification.
Conditions	Lipidomic analysis by LC-MS or shotgun MS.

Why This Matters

Procuring this compound allows for direct integration into established, validated lipidomics methods, reducing method development time and ensuring data comparability with other laboratories.

Optimal Application Scenarios for 1-Oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine in Research and Industrial Settings

Absolute Quantification of 18:1 Lyso PE in Biological Fluids and Tissues for Clinical Lipidomics

This compound is essential for developing targeted LC-MS/MS methods to measure 18:1 Lyso PE concentrations in human plasma, serum, or tissue biopsies. As established in Section 3, it provides the required matrix effect correction and quantification accuracy for discovering and validating disease biomarkers where 18:1 Lyso PE levels are altered [1].

Standardization and Quality Control in Multi-Center Lipidomics Studies

As a component of the validated EquiSPLASH™ mixture, 1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine enables rigorous cross-laboratory data normalization. Its use ensures that data generated across different sites or instruments can be reliably compared, which is a fundamental requirement for large-scale clinical studies and biobank analyses .

Investigating Phospholipase A2 (PLA2) Activity and Lyso PE Metabolism

This deuterated standard is critical for tracking the enzymatic generation of 18:1 Lyso PE from phosphatidylethanolamine (PE) by PLA2. Its isotopic label allows for the precise quantification of newly synthesized 18:1 Lyso PE in vitro, even in the presence of a high background of endogenous lipid, thus enabling detailed kinetic studies of phospholipid remodeling and signaling pathways .

Method Development and Optimization for Lipid Class Separation

1-oleoyl(d7)-2-hydroxy-sn-glycero-3-phosphoethanolamine serves as a well-characterized standard for optimizing hydrophilic interaction liquid chromatography (HILIC) and reversed-phase LC methods. Its defined structure and retention behavior can be used to benchmark separation performance for the entire lysophosphatidylethanolamine class, facilitating the development of robust, high-throughput analytical assays .

Application

Selection Property

Validation Focus

Quantitative analysis of 18:1 Lyso PE in human plasma research matrices

Deuterated analog for exact co-elution

Matrix-effect correction and assay accuracy review

Cross-laboratory method alignment in lipidomics studies

Incorporated in EquiSPLASH validated mixture

Inter-laboratory reproducibility and data comparability review

Enzymatic pathway studies (PLA2 activity)

Isotopic label for tracking de novo Lyso PE synthesis

Product quantification in presence of endogenous background

LC method optimization (HILIC/RPLC)

Well-characterized LPE retention behavior

Separation performance benchmarking for LPE class

• [1] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source